[2-(2-Acetamido-4-chlorophenoxy)phenyl]methyl acetate

• CAS No.: 61886-89-3
• Molecular Formula: C17H16ClNO4
• Molecular Weight: 333.8 g/mol
• IUPAC Name: [2-(2-acetamido-4-chlorophenoxy)phenyl]methyl acetate
• InChI: InChI=1S/C17H16ClNO4/c1-11(20)19-15-9-14(18)7-8-17(15)23-16-6-4-3-5-13(16)10-22-12(2)21/h3-9H,10H2,1-2H3,(H,19,20)
• InChI Key: KTHYWZNIJGSAMF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=C(C=CC(=C1)Cl)OC2=CC=CC=C2COC(=O)C

Description

[2-(2-Acetamido-4-chlorophenoxy)phenyl]methyl acetate is a useful research compound. Its molecular formula is C17H16ClNO4 and its molecular weight is 333.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

0.026 Part of 2-(2-amino-4-chlorophenoxy)benzyl alcohol is dissolved in 0.5 part pyridine and 0.5 part by volume acetic anhydride and allowed to stand at room temperature for 16 hours. The solvent is removed by evaporation under a nitrogen atmosphere and the resultant residue chromatographed on 0.6 part silicic acid. Elution with a 5:95 mixture of ethyl acetate-benzene and recrystallization from a mixture of ethyl acetate and benzene affords 2-(2-acetamido-4-chlorophenoxy)benzyl acetate. This compound melts at about 83° - 84° C. and is represented by the following structural formula. ##STR6## Elemental analysis shows C, 61.71%; H, 5.30%; Cl, 10.73%; N, 4.01%. The calculated values are C, 61.17%; H, 4.83%, Cl, 10.62%; and N, 4.20%.